Cas no 188863-87-8 (Pyridine,4-(4-bromophenyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)-)

Pyridine,4-(4-bromophenyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)- structure
188863-87-8 structure
Product Name:Pyridine,4-(4-bromophenyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)-
CAS No:188863-87-8
MF:C18H18BrN
MW:328.246223926544
CID:115435
PubChem ID:11244331
Update Time:2025-04-18

Pyridine,4-(4-bromophenyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,4-(4-bromophenyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)-
    • 4-(4-BROMOPHENYL)-1,2,36-TETRAHYDRO-1-(PHENYLMETHYL)-PYRIDINE
    • (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid N'-(4-bromo-phenylthiocarbamoyl)-hydrazide
    • 1-benzyl-4-(4-bromo-phenyl)-1,2,3,6-tetrahydrop
    • 4-(4-bromophenyl)-1-(phenylmethyl)-4-piperidinel
    • 4-(4-bromophenyl)-1-benzyl-1,2,3,6-tetrahydropyridine
    • 4-(4-bromophenyl)-1-benzyl-1,2,5,6-tetrahydropyridine
    • 7H-Purine aceticacid 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo 2-(((4-bromophenyl)amino)thioxomethyl)hydrazide
    • AC1MZO6X
    • 1-benzyl-4-(4-bromophenyl)-3,6-dihydro-2H-pyridine
    • IXIPFXSBPXIFIC-UHFFFAOYSA-N
    • 188863-87-8
    • 1-Benzyl-4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine
    • 4-(4-Bromophenyl)-1,2,3,6-tetrahydro-1-(phenylmethyl)pyridine
    • 1-benzyl-4-(4-bromo-phenyl)-1,2,3,6-tetrahydro-pyridine
    • FT-0760062
    • 4-(4-bromophenyl)-1-(phenylmethyl)-1,2,3,6-tetrahydropyridine
    • SCHEMBL2392338
    • 4-(4-bromophenyl) -1-benzyl-1,2,3,6-tetrahydropyridine
    • Inchi: 1S/C18H18BrN/c19-18-8-6-16(7-9-18)17-10-12-20(13-11-17)14-15-4-2-1-3-5-15/h1-10H,11-14H2
    • InChI Key: IXIPFXSBPXIFIC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 327.06200
  • Monoisotopic Mass: 327.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 4.67630
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